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Compound of Interest

Compound Name: m-Xylene-d10

Cat. No.: B055782 Get Quote

Essential Safety and Handling Guide for m-
Xylene-d10
For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized chemicals like m-Xylene-d10 is paramount. This guide provides immediate,

essential safety and logistical information, including operational and disposal plans, to foster a

secure laboratory environment.

Personal Protective Equipment (PPE)
When handling m-Xylene-d10, a comprehensive approach to personal protection is critical to

prevent exposure. The following PPE is recommended:

Eye and Face Protection: Always wear safety goggles with side protection.[1] In situations

with a higher risk of splashing, a face shield should also be used.

Skin Protection:

Gloves: Chemical-resistant gloves are mandatory.[1] Nitrile gloves are a common choice

for protection against splashes, but for prolonged contact or handling larger quantities, it is

advisable to consult the glove manufacturer's compatibility charts.

Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

contact.[2] For tasks with a higher risk of exposure, an acid-resistant apron or a chemical
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suit may be necessary.[3]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood.[2] If ventilation is insufficient or exposure limits are exceeded, a

NIOSH/MSHA-approved respirator with an organic vapor cartridge is required.[2][4]

Operational Plan for Safe Handling
A systematic approach to handling m-Xylene-d10 will minimize risks.

1. Preparation and Handling:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[2]

Ground and bond containers and receiving equipment to prevent static discharge, which can

be an ignition source.[5][6]

Use only non-sparking tools.[5][6]

Keep the container tightly closed when not in use and store it in a cool, dry, and well-

ventilated area away from heat, sparks, and open flames.[2][5]

2. In Case of Exposure:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[6]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

with soap and water. If irritation persists, seek medical attention.[6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

individual is not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[1][6]
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Proper disposal of m-Xylene-d10 and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of m-Xylene-d10 as hazardous waste in accordance with local,

state, and federal regulations. Do not pour it down the drain.[5][6]

Contaminated PPE: Used gloves, lab coats, and other disposable protective equipment

contaminated with m-Xylene-d10 should be collected in a designated, sealed container and

disposed of as hazardous waste.

Empty Containers: Handle empty containers with care as they may contain residual

flammable vapors.[5] They should be disposed of in the same manner as the chemical itself.

Quantitative Data Summary
Parameter Value Source

Flash Point 25 - 27 °C [1]

Boiling Point 139 °C [1]

Density 0.86 g/cm³ at 25 °C [1]

Vapor Pressure 8 hPa at 20 °C [1]

Lower Explosion Limit (LEL) 1.1 vol% [1]

Upper Explosion Limit (UEL) 7 vol% [1]

NIOSH Recommended Air

Borne Exposure Limit
0.1 mg/m3 [7]

ACGIH Recommended Air

Borne Exposure Limit
0.1 mg/m3 [7]

Experimental Workflow: m-Xylene-d10 Spill
Response
The following diagram outlines the step-by-step procedure for safely managing an m-Xylene-
d10 spill in a laboratory setting.
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m-Xylene-d10 Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. carlroth.com [carlroth.com]

2. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

3. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com
[allanchem.com]

4. CDC - NIOSH Pocket Guide to Chemical Hazards - m-Xylene [cdc.gov]

5. lobachemie.com [lobachemie.com]

6. carlroth.com [carlroth.com]

7. nj.gov [nj.gov]

To cite this document: BenchChem. [Personal protective equipment for handling m-Xylene-
d10]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b055782#personal-protective-equipment-for-handling-
m-xylene-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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